Cas no 1333953-35-7 (6-chloro-N-(5-chloropyridin-2-yl)-N-methylpyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(5-chloropyridin-2-yl)-N-methylpyridine-3-sulfonamide
• CAS No: 1333953-35-7
• MF: C₁₁H₉Cl₂N₃O₂S
• MW: 318.179058790207
• CID: 5681870
• PubChem ID: 53600863
• Update Time: 2025-06-13

6-chloro-N-(5-chloropyridin-2-yl)-N-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26591663
• AKOS033120734
• 1333953-35-7
• Z1159353127
• 6-chloro-N-(5-chloropyridin-2-yl)-N-methylpyridine-3-sulfonamide

• Inchi： 1S/C11H9Cl2N3O2S/c1-16(11-5-2-8(12)6-15-11)19(17,18)9-3-4-10(13)14-7-9/h2-7H,1H3
• InChI Key： XVXUCZPCAYNAHY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N(C)C1C=CC(=CN=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 316.9792531g/mol
• Monoisotopic Mass: 316.9792531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-chloro-N-(5-chloropyridin-2-yl)-N-methylpyridine-3-sulfonamide

Recent Advances in the Study of 6-chloro-N-(5-chloropyridin-2-yl)-N-methylpyridine-3-sulfonamide (CAS: 1333953-35-7)

6-chloro-N-(5-chloropyridin-2-yl)-N-methylpyridine-3-sulfonamide (CAS: 1333953-35-7) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its therapeutic potential.

The compound has been identified as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its unique chemical structure, featuring a sulfonamide linkage and chlorinated pyridine rings, contributes to its bioactivity and selectivity. Recent research has explored its role as a potential inhibitor of specific enzymes and receptors, making it a promising candidate for further investigation.

One of the most notable findings in recent years is the compound's interaction with bacterial enzymes, particularly those involved in folate biosynthesis. Studies have demonstrated that 6-chloro-N-(5-chloropyridin-2-yl)-N-methylpyridine-3-sulfonamide exhibits inhibitory effects against dihydropteroate synthase (DHPS), an essential enzyme in the folate pathway. This activity suggests potential applications in the development of new antibacterial agents, especially against resistant strains.

In addition to its antibacterial properties, the compound has also shown promise in the field of oncology. Preliminary studies indicate that it may interfere with cellular signaling pathways involved in tumor growth and proliferation. Researchers are particularly interested in its potential to modulate kinase activity, which could lead to the development of targeted cancer therapies. Further in vitro and in vivo studies are needed to fully elucidate its mechanisms and optimize its pharmacological profile.

The synthesis of 6-chloro-N-(5-chloropyridin-2-yl)-N-methylpyridine-3-sulfonamide has been refined in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance efficiency and scalability. These improvements are critical for the compound's potential commercialization and large-scale production.

Despite its promising attributes, challenges remain in the development of 6-chloro-N-(5-chloropyridin-2-yl)-N-methylpyridine-3-sulfonamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Ongoing research aims to overcome these hurdles while maintaining the compound's bioactivity and selectivity.

In conclusion, 6-chloro-N-(5-chloropyridin-2-yl)-N-methylpyridine-3-sulfonamide represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its dual potential as an antibacterial and anticancer agent, coupled with advances in synthesis methodologies, positions it as a valuable candidate for future drug development. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential.